Cas no 69895-77-8 (Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-)

• Product Name: Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-
• CAS No: 69895-77-8
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 528970
• PubChem ID: 266774
• Update Time: 2025-04-19

Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-
• (prop-2-ynylideneamino)urea
• 1,1-diethoxy-propane
• 3,3-diethoxy-1-propane
• diethoxypropane
• Diethyl propional
• Propanal diethyl acetal
• Propane, 1,1-diethoxy-
• Propane,1-diethoxy-
• propioaldehyde diethyl acetal
• propiolaldehyde semicarbazone
• propiolaldehyde-semicarbazone
• Propiolaldehyd-semicarbazon
• Propionaldehyde, diethyl acetal
• DTXSID00990174
• 2-(Prop-2-yn-1-ylidene)hydrazine-1-carboximidic acid
• 69895-77-8

• Inchi： 1S/C4H5N3O/c1-2-3-6-7-4(5)8/h1,3H,(H3,5,7,8)
• InChI Key： LWIFRAZWNIVAOA-UHFFFAOYSA-N
• SMILES： O=C(N)NN=CC#C

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48